Cas no 58574-06-4 (Benzene, 2-chloro-5-(1-methylpropyl)-1,3-dinitro-)

• Product Name: Benzene, 2-chloro-5-(1-methylpropyl)-1,3-dinitro-
• CAS No: 58574-06-4
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 341602
• PubChem ID: 20269694
• Update Time: 2025-04-19

Benzene, 2-chloro-5-(1-methylpropyl)-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-5-(1-methylpropyl)-1,3-dinitro-
• 5-butan-2-yl-2-chloro-1,3-dinitrobenzene
• 5-(Butan-2-yl)-2-chloro-1,3-dinitrobenzene
• DTXSID50604390
• SCHEMBL10976006
• 58574-06-4

• Inchi： 1S/C10H11ClN2O4/c1-3-6(2)7-4-8(12(14)15)10(11)9(5-7)13(16)17/h4-6H,3H2,1-2H3
• InChI Key： WSAJAGOXVTURBE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.04083
• Monoisotopic Mass: 258.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28